Cas no 123374-29-8 (methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• CAS No: 123374-29-8
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD09473547
• CID: 3158901
• PubChem ID: 25247496
• Update Time: 2025-10-12

methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate
• AKOS005167737
• EN300-231349
• 1H-Pyrazole-4-carboxylic acid, 1-ethyl-3-methyl-, methyl ester
• STK351706
• 123374-29-8
• DTXSID301176598
• methyl 1-ethyl-3-methylpyrazole-4-carboxylate
• SCHEMBL841237

• MDL： MFCD09473547
• Inchi： 1S/C8H12N2O2/c1-4-10-5-7(6(2)9-10)8(11)12-3/h5H,4H2,1-3H3
• InChI Key： VNSGGDXXYZQRKM-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(CC)N=C1C)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate

Recent Advances in the Study of Methyl 1-Ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS: 123374-29-8)

Methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS: 123374-29-8) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.

One of the most notable advancements in the study of methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate is its role in the synthesis of heterocyclic compounds. Researchers have demonstrated its utility as a building block in the construction of complex molecular frameworks, which are often employed in the design of pharmaceuticals. For instance, a recent study published in the Journal of Medicinal Chemistry utilized this compound as a precursor in the synthesis of potent kinase inhibitors, showcasing its importance in the development of targeted cancer therapies. The study reported high yields and excellent selectivity, underscoring the compound's synthetic versatility.

In addition to its synthetic applications, methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate has been investigated for its potential biological activities. Preliminary in vitro studies have indicated that derivatives of this compound exhibit promising antimicrobial and anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that certain analogs of this pyrazole derivative displayed significant activity against Gram-positive bacteria, suggesting its potential as a lead compound for the development of new antibiotics. Furthermore, molecular docking studies have provided insights into the compound's mechanism of action, revealing its ability to interact with key bacterial enzymes.

The pharmacokinetic and toxicological profiles of methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate have also been a focus of recent research. A comprehensive study conducted by a team at the University of Cambridge evaluated the compound's metabolic stability and toxicity in animal models. The results indicated favorable pharmacokinetic properties, with low toxicity observed at therapeutic doses. These findings are critical for advancing the compound into preclinical development stages, as they address potential safety concerns and provide a foundation for future studies.

Looking ahead, the potential applications of methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate extend beyond its current uses. Researchers are exploring its incorporation into drug delivery systems, such as nanoparticle formulations, to enhance bioavailability and target specificity. Additionally, ongoing investigations into its role in modulating immune responses and its potential as an antiviral agent highlight the compound's broad therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, methyl 1-ethyl-3-methyl-1H-pyrazole-4-carboxylate (CAS: 123374-29-8) represents a promising compound in the realm of chemical biology and pharmaceutical research. Its synthetic versatility, biological activities, and favorable pharmacokinetic properties make it a valuable candidate for further investigation. As research continues to uncover new applications and mechanisms of action, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Future studies should focus on optimizing its derivatives and exploring their efficacy in vivo to fully realize their therapeutic potential.